Cas no 736997-98-1 (2-(Methylsulfonyl)-5-nitrotoluene)

• Product Name: 2-(Methylsulfonyl)-5-nitrotoluene
• CAS No: 736997-98-1
• MF: C₈H₉NO₄S
• MW: 215.226361036301
• MDL: MFCD18431505
• CID: 2183947
• PubChem ID: 67829902
• Update Time: 2025-04-21

2-(Methylsulfonyl)-5-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(methylsulfonyl)-4-nitrobenzene
• 2-(Methylsulfonyl)-5-nitrotoluene
• 2-methyl-1-methylsulfonyl-4-nitrobenzene
• 5299AJ
• methyl 2-methyl-4-nitrophenyl sulfone
• TRA0165865
• FCH1374934
• SY030777
• CS-11812
• AKOS025243191
• DA-28913
• AC1626
• 736997-98-1
• 1-methanesulfonyl-2-methyl-4-nitrobenzene
• CS-0455394
• SCHEMBL9346648
• MFCD18431505

• MDL： MFCD18431505
• Inchi： 1S/C8H9NO4S/c1-6-5-7(9(10)11)3-4-8(6)14(2,12)13/h3-5H,1-2H3
• InChI Key： YMHQJBGKYCHBND-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1C)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 215.02500
• Monoisotopic Mass: 215.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.3

Experimental Properties

• PSA: 88.34000
• LogP: 2.91070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes